Oxygen vacancy-promoted photocatalytic H2O2 production over bismuth oxybromide nanosheets†
Chemical Communications Pub Date: 2023-11-03 DOI: 10.1039/D3CC04127A
Abstract
Hydrogen peroxide (H2O2) is an essential and versatile oxidant. The photocatalytic production of H2O2 is a promising alternative to the conventional anthraquinone oxidation process. In this work, BiOBr nanosheets with oxygen vacancies (OVs) were successfully synthesized by a solvothermal method in the presence of mannitol. The character of the nanosheets shortened the diffuse length of charge carriers, which is beneficial for the charge separation. The introduction of OVs enhanced the visible light absorption and also improved the carrier separation. Furthermore, OVs enhanced the activation of O2 molecules and facilitated the generation of ˙O2−. As a result, the products exhibited good performance in photocatalytic H2O2 production. After introducing HCOOH, the yield of H2O2 was further enhanced by a factor of 50, from 3 μmol h−1 to 150 μmol h−1. This work provides a reference to design high performance photocatalysts for H2O2 production through defect engineering.
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